Cas no 2228351-41-3 (3-methyl-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 3-methyl-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2228351-41-3
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• CID: 6283693
• PubChem ID: 165652816
• Update Time: 2025-05-23

3-methyl-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-nitrobenzene-1-sulfonyl fluoride
• EN300-1583716
• 2228351-41-3

• Inchi： 1S/C7H6FNO4S/c1-5-3-2-4-6(14(8,12)13)7(5)9(10)11/h2-4H,1H3
• InChI Key： UFTMNWPZTNFXLR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 219.00015701g/mol
• Monoisotopic Mass: 219.00015701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-methyl-2-nitrobenzene-1-sulfonyl fluoride

3-Methyl-2-Nitrobenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound 3-methyl-2-nitrobenzene-1-sulfonyl fluoride (CAS No. 2228351-41-3) is a highly specialized chemical entity with significant applications in various fields of organic chemistry. This compound is notable for its unique structure, which combines a sulfonyl group with a nitro-substituted aromatic ring. The presence of the methyl group at the 3-position further enhances its chemical reactivity and functional versatility. Recent studies have highlighted its potential in drug discovery, materials science, and as an intermediate in the synthesis of advanced pharmaceuticals.

Sulfonyl fluoride derivatives, such as 3-methyl-2-nitrobenzene-1-sulfonyl fluoride, are known for their ability to act as electrophilic agents in nucleophilic substitution reactions. This property makes them valuable in the construction of complex molecular frameworks. Researchers have demonstrated that these compounds can serve as efficient building blocks for the synthesis of bioactive molecules, particularly those with potential anticancer and antibacterial activities. The integration of a nitro group into the aromatic ring introduces additional electronic effects, which can modulate the reactivity and selectivity of the compound in various chemical transformations.

Recent advancements in synthetic methodologies have enabled the precise control over the synthesis of 3-methyl-2-nitrobenzene-1-sulfonyl fluoride. For instance, microwave-assisted synthesis has been employed to enhance reaction efficiency and reduce reaction times. This approach not only improves yield but also minimizes the formation of by-products, making it more environmentally friendly. Furthermore, computational chemistry tools have been utilized to predict the optimal reaction conditions and to understand the mechanistic pathways involved in its synthesis.

The application of 3-methyl-2-nitrobenzene-1-sulfonyl fluoride extends beyond traditional organic synthesis. It has been explored as a key intermediate in the development of novel materials, such as high-performance polymers and advanced coatings. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for material scientists seeking to develop lightweight yet durable materials for aerospace and automotive industries.

In terms of biological applications, 3-methyl-2-nitrobenzene-1-sulfonyl fluoride has shown promise as a lead compound in drug discovery programs targeting various diseases. Its unique structure allows for selective binding to specific protein targets, making it a valuable tool in medicinal chemistry. Recent studies have focused on its potential as an inhibitor of kinases involved in cancer progression, highlighting its role in personalized medicine and targeted therapies.

The environmental impact of 3-methyl-2-nitrobenzene-1-sulfonyl fluoride has also been a topic of interest among researchers. Efforts are being made to develop sustainable synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into its production processes, ensuring that its use aligns with global sustainability goals.

In conclusion, 3-methyl-2-nitrobenzene-1-sulfonyl fluoride (CAS No. 2228351-41-3) stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with cutting-edge synthetic methodologies and sustainable practices, position it as a key player in advancing scientific research and industrial development.